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Compound of Interest

Compound Name: Dimezone

Cat. No.: B1581554

A comprehensive review of publicly available scientific literature and toxicological databases
reveals a significant lack of in-vitro studies for Dimezone (CAS 2654-58-2) and its related
compound, Dimezone S (CAS 13047-13-7), that would be pertinent to a drug development
context. The primary application of these compounds has historically been in photographic
development, and as such, research into their biological effects at a cellular and molecular level
is not extensively documented in accessible literature.

This guide summarizes the limited toxicological information available and highlights the
absence of detailed in-vitro experimental data, including quantitative results, detailed protocols,
and elucidated signaling pathways, which are critical for a drug development audience.

Chemical Identity

e Dimezone:
o IUPAC Name: 4,4-dimethyl-1-phenylpyrazolidin-3-one
o CAS Number: 2654-58-2
e Dimezone S:
o |IUPAC Name: 4-(hydroxymethyl)-4-methyl-1-phenylpyrazolidin-3-one

o CAS Number: 13047-13-7
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Summary of Available Toxicological Data

The existing information on the toxicology of Dimezone and Dimezone S is primarily derived
from regulatory filings and safety data sheets. This data is generally high-level and lacks the
detailed mechanistic insights required for a comprehensive in-vitro assessment in a drug
development setting.

Table 1: Summary of Toxicological Findings for Dimezone and Dimezone S

Summary of Toxicological
Compound CAS Number :
Information

) Classified as fatal if swallowed
Dimezone 2654-58-2 o
and a skin irritant.

Animal studies indicate
potential for respiratory
depression and
methemoglobinemia.[1][2] An

Dimezone S 13047-13-7 oral gavage study in rats
showed dose-dependent toxic
anemia and reduction in
spermatogenesis at higher
doses.[3]

In-Vitro Studies and Experimental Protocols

Despite extensive searches of scientific databases, no detailed early in-vitro studies for
Dimezone or Dimezone S have been identified in the public domain. The core requirements
for a technical whitepaper for a research and drug development audience, such as cell viability
assays, enzyme inhibition studies, or receptor binding assays, are not available. Consequently,
it is not possible to provide structured tables of quantitative data or detailed experimental
methodologies as requested.

Signaling Pathways
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There is no information available in the reviewed literature regarding the signaling pathways
modulated by Dimezone or Dimezone S. Understanding the mechanism of action at a
molecular level, a critical component of preclinical drug development, remains unelucidated for
these compounds.

Conclusion for a Drug Development Audience

The available data on Dimezone and Dimezone S is insufficient to support an in-depth
technical guide or whitepaper for researchers, scientists, and drug development professionals.
The historical application of these compounds in a non-pharmaceutical context has resulted in
a lack of publicly accessible research into their in-vitro pharmacology and toxicology. Key
information regarding their mechanism of action, effects on cellular pathways, and quantitative
biological activity is not available. Therefore, any consideration of these compounds for
therapeutic purposes would necessitate foundational in-vitro and in-vivo studies to be
conducted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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